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Compound of Interest

Compound Name:
2-Amino-1-(3,4-

dihydroxyphenyl)ethanone

Cat. No.: B1212930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,

physiological function, and molecular mechanisms of noradrenaline. It includes detailed

signaling pathways, a summary of quantitative receptor binding data, and a standard

experimental protocol for its study, designed for professionals in the fields of pharmacology,

neuroscience, and drug development.

Noradrenaline: Structure and Chemical Properties
Noradrenaline, also known as norepinephrine, is an organic chemical in the catecholamine

family that functions in the brain and body as a hormone and a neurotransmitter.[1] Its chemical

structure is fundamental to its biological activity.

Structurally, noradrenaline is a phenethylamine.[1] The molecule consists of a catechol moiety

—a benzene ring with two adjacent hydroxyl groups—and an ethylamine side chain with a

hydroxyl group on the beta-carbon.[1][2] The International Union of Pure and Applied Chemistry

(IUPAC) name for noradrenaline is (R)-4-(2-amino-1-hydroxyethyl)benzene-1,2-diol.[1] The

presence of the catechol group and the amine group are critical for its interaction with

adrenergic receptors. The "nor-" prefix signifies that it is the demethylated analogue of

adrenaline (epinephrine).[3]
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Property Value

IUPAC Name
(R)-4-(2-amino-1-hydroxyethyl)benzene-1,2-

diol[1]

Molecular Formula C₈H₁₁NO₃[4]

Family Catecholamine, Phenethylamine

Key Features
Catechol ring, Ethylamine side chain, β-hydroxyl

group[1][2]

Biosynthesis of Noradrenaline
Noradrenaline is synthesized from the amino acid tyrosine through a series of enzymatic steps.

This process primarily occurs in the adrenal medulla and the postganglionic neurons of the

sympathetic nervous system.[1] In the central nervous system, the locus coeruleus is the

principal site of noradrenaline production.[1][5][6]

The biosynthetic pathway is as follows:

Tyrosine to L-DOPA: The process begins with the amino acid tyrosine, which is hydroxylated

by the enzyme tyrosine hydroxylase to form dihydroxyphenylalanine (L-DOPA). This is the

rate-limiting step in catecholamine synthesis.[5][7][8]

L-DOPA to Dopamine: L-DOPA is then decarboxylated by the enzyme aromatic L-amino acid

decarboxylase (AADC) to produce dopamine.[5][7][8][9]

Dopamine to Noradrenaline: Dopamine is actively transported into synaptic vesicles.[5][9]

Inside these vesicles, the enzyme dopamine β-hydroxylase (also known as dopamine β-

monooxygenase) catalyzes the hydroxylation of dopamine to form noradrenaline.[1][5][7][8]

[9]

In some cells, noradrenaline can be further converted to adrenaline by the enzyme

phenylethanolamine-N-methyl transferase.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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